Cas no 1513628-94-8 (3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-2,2-dimethylpropanoic acid
• CAS No: 1513628-94-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6472730
• PubChem ID: 79623476
• Update Time: 2025-05-20

3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-2,2-dimethylpropanoic acid
• 3-(3-Amino-2-oxopyridin-1(2h)-yl)-2,2-dimethylpropanoic acid
• 1(2H)-Pyridinepropanoic acid, 3-amino-α,α-dimethyl-2-oxo-

• Inchi： 1S/C10H14N2O3/c1-10(2,9(14)15)6-12-5-3-4-7(11)8(12)13/h3-5H,6,11H2,1-2H3,(H,14,15)
• InChI Key： MUYZNSZRWOBHRS-UHFFFAOYSA-N
• SMILES： C(N1C=CC=C(N)C1=O)C(C)(C)C(=O)O

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 449.0±45.0 °C(Predicted)
• pka: 4.46±0.10(Predicted)

Additional information on 3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-2,2-dimethylpropanoic acid

3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-2,2-dimethylpropanoic acid: A Comprehensive Overview of Its Properties and Applications

The compound 3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-2,2-dimethylpropanoic acid (CAS No. 1513628-94-8) is a specialized chemical entity that has garnered significant interest in the pharmaceutical and biochemical research communities. This molecule, characterized by its unique amino-2-oxo-1,2-dihydropyridine core and dimethylpropanoic acid side chain, exhibits a range of intriguing properties that make it a valuable candidate for various applications. In this article, we delve into the molecular structure, synthesis, and potential uses of this compound, while also addressing some of the most frequently searched questions and trending topics in the field.

One of the key features of 3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-2,2-dimethylpropanoic acid is its structural complexity, which combines a pyridine ring with an amino and oxo functional group. This configuration is often associated with bioactive molecules, making it a focal point for researchers exploring novel drug candidates. The CAS No. 1513628-94-8 identifier ensures precise tracking and referencing in scientific literature, a critical aspect for professionals in the field. Recent advancements in synthetic chemistry have enabled more efficient production of this compound, addressing the growing demand for high-purity samples in research and development.

The applications of 3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-2,2-dimethylpropanoic acid are diverse, spanning from medicinal chemistry to material science. In the pharmaceutical sector, its amino-2-oxo-1,2-dihydropyridine moiety is being investigated for its potential role in modulating enzyme activity and receptor binding. This has led to its inclusion in several preclinical studies aimed at developing new therapeutic agents. Additionally, the compound's dimethylpropanoic acid component contributes to its stability and solubility, properties that are highly desirable in drug formulation.

From a market perspective, the demand for CAS No. 1513628-94-8 has seen a steady rise, driven by its versatility and the expanding scope of research in personalized medicine and targeted therapies. Industry analysts highlight its potential as a building block for more complex molecules, particularly in the development of kinase inhibitors and other small-molecule drugs. This aligns with current trends in the pharmaceutical industry, where there is a strong emphasis on precision medicine and the identification of novel bioactive compounds.

For researchers and professionals seeking detailed information on 3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-2,2-dimethylpropanoic acid, understanding its spectroscopic properties is essential. Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data are often used to confirm its purity and structural integrity. These analytical techniques are critical for ensuring the compound meets the stringent requirements of pharmaceutical-grade materials. Furthermore, the compound's stability under various conditions—such as pH and temperature—has been a topic of interest, particularly for those exploring its use in long-term storage or controlled-release formulations.

Another area of growing interest is the environmental impact and sustainability of producing CAS No. 1513628-94-8. As the chemical industry moves toward greener practices, researchers are investigating more sustainable synthesis routes for this compound. This includes the use of biocatalysts and renewable starting materials, which not only reduce waste but also align with global initiatives for environmentally responsible manufacturing. Such developments are particularly relevant to companies and institutions committed to reducing their carbon footprint while maintaining high standards of product quality.

In conclusion, 3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-2,2-dimethylpropanoic acid represents a fascinating and multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features, combined with its broad applicability, make it a subject of ongoing research and innovation. Whether you are a chemist, pharmacologist, or materials scientist, understanding the nuances of this molecule can provide valuable insights into its current and future uses. As the scientific community continues to explore its capabilities, CAS No. 1513628-94-8 is poised to play an increasingly important role in advancing both theoretical knowledge and practical applications.